Tetraphosphorus
Tetraphosphorus
Tetraphosphorus is a member of tetraatomic phosphorus.
A non-metal element that has the atomic symbol P, atomic number 15, and atomic weight 31. It is an essential element that takes part in a broad variety of biochemical reactions.
A non-metal element that has the atomic symbol P, atomic number 15, and atomic weight 31. It is an essential element that takes part in a broad variety of biochemical reactions.
Brand Name:
Vulcanchem
CAS No.:
12185-10-3
VCID:
VC0079179
InChI:
InChI=1S/P4/c1-2-3(1)4(1)2
SMILES:
P12P3P1P23
Molecular Formula:
P4
Molecular Weight:
123.895048 g/mol
Tetraphosphorus
CAS No.: 12185-10-3
Main Products
VCID: VC0079179
Molecular Formula: P4
Molecular Weight: 123.895048 g/mol
CAS No. | 12185-10-3 |
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Product Name | Tetraphosphorus |
Molecular Formula | P4 |
Molecular Weight | 123.895048 g/mol |
IUPAC Name | 1,2,3,4-tetraphosphatricyclo[1.1.0.02,4]butane |
Standard InChI | InChI=1S/P4/c1-2-3(1)4(1)2 |
Standard InChIKey | OBSZRRSYVTXPNB-UHFFFAOYSA-N |
SMILES | P12P3P1P23 |
Canonical SMILES | P12P3P1P23 |
Density | 1.83 g/cm³ |
Melting Point | 44 °C |
Physical Description | WHITE-TO-YELLOW TRANSPARENT CRYSTALLINE SOLID WITH WAXY APPEARANCE. TURNS DARK ON EXPOSURE TO LIGHT. |
Description | Tetraphosphorus is a member of tetraatomic phosphorus. A non-metal element that has the atomic symbol P, atomic number 15, and atomic weight 31. It is an essential element that takes part in a broad variety of biochemical reactions. |
Solubility | Solubility in water, g/100ml at 20 °C: 0.0003 |
Synonyms | Black Phosphorus Phosphorus Phosphorus 31 Phosphorus, Black Phosphorus, Red Phosphorus, White Phosphorus, Yellow Phosphorus-31 Red Phosphorus White Phosphorus Yellow Phosphorus |
Vapor Density | Relative vapor density (air = 1): 4.42 |
Vapor Pressure | Vapor pressure, Pa at 20 °C: 3.5 |
PubChem Compound | 123286 |
Last Modified | Nov 11 2021 |
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